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Compound of Interest

Compound Name: 4-Aminobenzoyl chloride

Cat. No.: B098679

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Aminobenzoyl chloride is a valuable bifunctional molecule utilized as a key intermediate in
the synthesis of a wide range of pharmaceuticals, polymers, and dyes. Its utility is derived from
the presence of both a reactive acyl chloride and a nucleophilic amino group. However, this
inherent reactivity also contributes to its instability, particularly its susceptibility to hydrolysis.
This technical guide provides an in-depth overview of the stability profile of 4-aminobenzoyl
chloride, recommended storage conditions, and methodologies for its analysis.

Chemical Properties

A summary of the key chemical properties of 4-aminobenzoyl chloride is presented below.
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Property Value

CAS Number 16106-38-0

Molecular Formula C7HsCINO

Molecular Weight 155.58 g/mol
Appearance White to light yellow solid
Melting Point 71-74 °C

Boiling Point 202-205 °C at 140 hPa

Stability Profile

The primary factor governing the stability of 4-aminobenzoyl chloride is its extreme sensitivity
to moisture. The presence of the electron-donating amino group at the para position increases
the electron density on the carbonyl carbon, making it highly susceptible to nucleophilic attack
by water, leading to rapid hydrolysis.[1]

Quantitative Stability Data

Limited quantitative data on the stability of 4-aminobenzoyl chloride is available in the public
domain. However, a key study highlights its rapid degradation in the presence of water.

Condition Parameter Value Reference

Aqueous THF solution

Half-life (t%2) 12 minutes [1]
at 25°C

This rapid hydrolysis underscores the critical need for anhydrous conditions during handling
and storage. The stability of solid 4-aminobenzoyl chloride under controlled temperature and
humidity over extended periods has not been extensively reported and would require
experimental determination.

Degradation Pathways

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b098679?utm_src=pdf-body
https://www.smolecule.com/products/s664153
https://www.benchchem.com/product/b098679?utm_src=pdf-body
https://www.smolecule.com/products/s664153
https://www.benchchem.com/product/b098679?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The principal degradation pathway for 4-aminobenzoyl chloride is hydrolysis, which results in
the formation of 4-aminobenzoic acid and hydrochloric acid.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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